Cas no 543-75-9 (1,4-Dioxene)

1,4-Dioxene structure
1,4-Dioxene structure
Product Name:1,4-Dioxene
CAS No:543-75-9
MF:C4H6O2
MW:86.0892415046692
MDL:MFCD00082537
CID:370500
PubChem ID:136353
Update Time:2025-04-19

1,4-Dioxene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxin,2,3-dihydro-
    • 1,4-Dioxene
    • 2,3-dihydro-1,4-dioxine
    • 1,4-dioxane-2,3-diyl
    • 1,4-Dioxin,2,3-dihydro
    • 2,3-Dihydro-1,4-dioxin
    • p-Dioxin,2,3-dihydro
    • 1,4-Dioxin, 2,3-dihydro-
    • p-Dioxin, 2,3-dihydro-
    • HIZVCIIORGCREW-UHFFFAOYSA-N
    • NSC2295
    • 2,3-Dihydro-1,4-dioxine #
    • D2287
    • NSC-2295
    • T71041
    • DTXSID0074714
    • NSC 2295
    • 964XEE4JQL
    • EN300-135281
    • Dioxene
    • UNII-964XEE4JQL
    • 543-75-9
    • P-DIOXENE
    • FT-0695212
    • MFCD00082537
    • Q13423013
    • DTXCID7041675
    • MDL: MFCD00082537
    • Inchi: 1S/C4H6O2/c1-2-6-4-3-5-1/h1-2H,3-4H2
    • InChI Key: HIZVCIIORGCREW-UHFFFAOYSA-N
    • SMILES: O1C=COCC1

Computed Properties

  • Exact Mass: 86.03680
  • Monoisotopic Mass: 86.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 50.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,08 g/cm3
  • Melting Point: NA
  • Boiling Point: 94°C(lit.)
  • Flash Point: 1°C
  • Refractive Index: 1.437
  • PSA: 18.46000
  • LogP: 0.50440
  • Solubility: Not determined
  • Vapor Pressure: 54.8±0.1 mmHg at 25°C

1,4-Dioxene Security Information

1,4-Dioxene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
D486343-50mg
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50mg
$ 50.00 2022-06-05
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$ 65.00 2022-06-05
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$ 135.00 2022-06-05
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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¥9510 2024-05-22
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